Cas no 2229310-47-6 (3-(aminomethyl)-3-(3-bromo-5-methylthiophen-2-yl)cyclobutan-1-ol)

• Product Name: 3-(aminomethyl)-3-(3-bromo-5-methylthiophen-2-yl)cyclobutan-1-ol
• CAS No: 2229310-47-6
• MF: C₁₀H₁₄BrNOS
• MW: 276.193260669708
• CID: 6423434
• PubChem ID: 165639369
• Update Time: 2025-05-20

3-(aminomethyl)-3-(3-bromo-5-methylthiophen-2-yl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-3-(3-bromo-5-methylthiophen-2-yl)cyclobutan-1-ol
• 2229310-47-6
• EN300-1917275

• Inchi： 1S/C10H14BrNOS/c1-6-2-8(11)9(14-6)10(5-12)3-7(13)4-10/h2,7,13H,3-5,12H2,1H3
• InChI Key： SCCRQLILMUYXOG-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)SC=1C1(CN)CC(C1)O

Computed Properties

• Exact Mass: 274.99795g/mol
• Monoisotopic Mass: 274.99795g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 74.5Ų

Additional information on 3-(aminomethyl)-3-(3-bromo-5-methylthiophen-2-yl)cyclobutan-1-ol

3-(Aminomethyl)-3-(3-bromo-5-methylthiophen-2-yl)cyclobutan-1-ol: A Comprehensive Overview

The compound 3-(aminomethyl)-3-(3-bromo-5-methylthiophen-2-yl)cyclobutan-1-ol, identified by the CAS number 2229310476, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural features and promising biological activities. In this article, we will delve into its chemical structure, synthesis methods, applications, and the latest research findings.

Chemical Structure and Properties

The molecular structure of 3-(aminomethyl)-3-(3-bromo-5-methylthiophen-2-yl)cyclobutan-1-ol comprises a cyclobutane ring substituted with an aminomethyl group and a 3-bromo-5-methylthiophene moiety. The presence of the thiophene ring introduces aromaticity and potential for conjugation, while the cyclobutane ring contributes to the molecule's rigidity and unique electronic properties. The bromine atom at position 3 of the thiophene ring adds to the compound's reactivity and selectivity in various reactions.

Synthesis and Optimization

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the thiophene derivative. Recent studies have focused on optimizing the reaction conditions to improve yield and purity. For instance, researchers have explored the use of transition metal catalysts, such as palladium complexes, to facilitate key coupling reactions. These advancements have not only streamlined the synthesis process but also opened avenues for scaling up production for industrial applications.

Applications in Pharmaceutical Research

3-(aminomethyl)-3-(3-bromo-5-methylthiophen-2-y)cyclobutanol has shown promise in drug discovery programs targeting various therapeutic areas. Its ability to modulate specific biological pathways makes it a valuable lead compound for developing new drugs. Recent research highlights its potential as an anti-inflammatory agent, where it demonstrates selective inhibition of key enzymes involved in inflammatory responses.

Latest Research Findings

In a groundbreaking study published in 2023, scientists investigated the interaction of this compound with cellular receptors using advanced computational modeling techniques. The results revealed that the molecule exhibits high binding affinity for certain G-protein coupled receptors (GPCRs), suggesting its potential role in treating neurological disorders such as anxiety and depression.

Sustainability and Green Chemistry Approaches

In line with global efforts to promote sustainable chemistry, researchers have explored eco-friendly methods for synthesizing this compound. Green chemistry principles, such as using renewable feedstocks and minimizing waste generation, have been integrated into recent synthesis protocols. These approaches not only reduce environmental impact but also align with regulatory requirements for environmentally responsible chemical manufacturing.

Future Directions

The future of this compound lies in its continued exploration across diverse fields such as materials science and biotechnology. Ongoing research is focused on enhancing its bioavailability through structural modifications and developing novel delivery systems for therapeutic applications.

Conclusion

In conclusion, 3-(aminomethyl)-3-(3-bromo-5-methylthiophen- strong>)cyclobutanol is a versatile compound with immense potential across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application research, position it as a key player in future innovations within the chemical and pharmaceutical industries.